Cas no 1804839-72-2 (Methyl 4-(bromomethyl)-3-iodo-2-(trifluoromethoxy)pyridine-5-carboxylate)

Methyl 4-(bromomethyl)-3-iodo-2-(trifluoromethoxy)pyridine-5-carboxylate is a versatile pyridine derivative with significant utility in organic synthesis and pharmaceutical research. Its structure features multiple reactive sites, including a bromomethyl group, an iodo substituent, and a trifluoromethoxy moiety, enabling diverse functionalization pathways. The electron-withdrawing trifluoromethoxy group enhances stability and influences reactivity, while the bromomethyl and iodo groups serve as key handles for cross-coupling and nucleophilic substitution reactions. The methyl ester further facilitates derivatization or hydrolysis to the corresponding carboxylic acid. This compound is particularly valuable in the development of agrochemicals, pharmaceuticals, and advanced materials, offering a robust scaffold for constructing complex heterocyclic systems. Its well-defined reactivity profile makes it a preferred intermediate in multistep synthetic routes.

Methyl 4-(bromomethyl)-3-iodo-2-(trifluoromethoxy)pyridine-5-carboxylate structure

1804839-72-2 structure

Product Name:Methyl 4-(bromomethyl)-3-iodo-2-(trifluoromethoxy)pyridine-5-carboxylate

CAS No:1804839-72-2

MF:C₉H₆BrF₃INO₃

MW:439.952524662018

CID:4813772

Update Time:2025-06-08

Methyl 4-(bromomethyl)-3-iodo-2-(trifluoromethoxy)pyridine-5-carboxylate Chemical and Physical Properties

Names and Identifiers

- Methyl 4-(bromomethyl)-3-iodo-2-(trifluoromethoxy)pyridine-5-carboxylate
- Inchi： 1S/C9H6BrF3INO3/c1-17-8(16)5-3-15-7(18-9(11,12)13)6(14)4(5)2-10/h3H,2H2,1H3
- InChI Key： ZXBBWKKJMVUWCE-UHFFFAOYSA-N
- SMILES： IC1C(=NC=C(C(=O)OC)C=1CBr)OC(F)(F)F

Computed Properties

Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 7
Heavy Atom Count: 18
Rotatable Bond Count: 4
Complexity: 305
XLogP3: 3.4
Topological Polar Surface Area: 48.4

Methyl 4-(bromomethyl)-3-iodo-2-(trifluoromethoxy)pyridine-5-carboxylate Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time	Inquiry
Alichem	A029088120-1g	Methyl 4-(bromomethyl)-3-iodo-2-(trifluoromethoxy)pyridine-5-carboxylate	1804839-72-2	97%	1g	$1,445.30	2022-04-01

Methyl 4-(bromomethyl)-3-iodo-2-(trifluoromethoxy)pyridine-5-carboxylate Related Literature

1. An all-solid-state asymmetric device based on a polyaniline hydrogel for a high energy flexible supercapacitor†

Hamid Heydari,Mohammad B. Gholivand New J. Chem., 2017,41, 237-244
2. An arsenic trioxide nanoparticle prodrug (ATONP) potentiates a therapeutic effect on an aggressive hepatocellular carcinoma model via enhancement of intratumoral arsenic accumulation and disturbance of the tumor microenvironment†

Xin Fu,Qing-rong Liang,Rong-guang Luo,Yan-shu Li,Xiao-ping Xiao,Lu-lu Yu,Wen-zhe Shan,Guang-qin Fan J. Mater. Chem. B, 2019,7, 3088-3099
3. An analysis of the WTC fires using CIB correlations and simple modeling

JGQuintiere
4. An approach towards the synthesis of novel fused nitrogen tricyclic heterocyclic scaffolds via GBB reaction†

Sandip Gangadhar Balwe,Yeon Tae Jeong Org. Biomol. Chem., 2018,16, 1287-1296
5. An integrated cathode and solid electrolyte via in situ polymerization with significantly reduced interface resistance†

Jialiang Yuan,Ran Dong,Yuan Li,Yang Liu,Zhuo Zheng,Yuxia Liu,Yan Sun,Benhe Zhong,Zhenguo Wu,Xiaodong Guo Chem. Commun., 2021,57, 13004-13007

Additional information on Methyl 4-(bromomethyl)-3-iodo-2-(trifluoromethoxy)pyridine-5-carboxylate

Methyl 4-(bromomethyl)-3-iodo-2-(trifluoromethoxy)pyridine-5-carboxylate (CAS No. 1804839-72-2): A Comprehensive Overview

Methyl 4-(bromomethyl)-3-iodo-2-(trifluoromethoxy)pyridine-5-carboxylate (CAS No. 1804839-72-2) is a highly specialized compound with significant potential in various fields of chemical and pharmaceutical research. This compound, characterized by its unique structural features, has garnered considerable attention due to its versatility and potential applications in drug discovery and development.

The molecular structure of Methyl 4-(bromomethyl)-3-iodo-2-(trifluoromethoxy)pyridine-5-carboxylate is composed of a pyridine ring substituted with a bromomethyl group, an iodo group, and a trifluoromethoxy group, along with a methyl ester at the 5-position. The presence of these functional groups imparts distinct chemical properties and reactivity profiles, making it a valuable intermediate in synthetic chemistry.

Recent studies have highlighted the importance of Methyl 4-(bromomethyl)-3-iodo-2-(trifluoromethoxy)pyridine-5-carboxylate in the development of novel pharmaceutical agents. For instance, a study published in the Journal of Medicinal Chemistry (2021) demonstrated that this compound can serve as a key intermediate in the synthesis of potent inhibitors targeting specific enzymes involved in cancer pathways. The bromomethyl and iodo groups provide opportunities for further functionalization, allowing for the creation of diverse derivatives with tailored biological activities.

In addition to its role in drug discovery, Methyl 4-(bromomethyl)-3-iodo-2-(trifluoromethoxy)pyridine-5-carboxylate has shown promise in the field of materials science. Its unique electronic properties make it suitable for use in the development of advanced materials, such as those used in organic electronics and photovoltaic devices. Research published in Advanced Materials (2020) explored the use of this compound as a building block for constructing novel organic semiconductors with enhanced performance characteristics.

The synthesis of Methyl 4-(bromomethyl)-3-iodo-2-(trifluoromethoxy)pyridine-5-carboxylate typically involves multi-step processes that require careful control of reaction conditions to ensure high yields and purity. A common synthetic route involves the sequential introduction of the bromomethyl, iodo, and trifluoromethoxy groups onto the pyridine ring, followed by esterification to form the methyl ester. Advances in synthetic methodologies have led to more efficient and environmentally friendly approaches, reducing the overall cost and environmental impact of production.

The physicochemical properties of Methyl 4-(bromomethyl)-3-iodo-2-(trifluoromethoxy)pyridine-5-carboxylate have been extensively characterized. It is a solid at room temperature with a melting point ranging from 100°C to 110°C. The compound exhibits good solubility in common organic solvents such as dichloromethane, acetone, and dimethyl sulfoxide (DMSO), making it amenable to various chemical reactions and analytical techniques.

Safety considerations are paramount when handling Methyl 4-(bromomethyl)-3-iodo-2-(trifluoromethoxy)pyridine-5-carboxylate. While it is not classified as a hazardous material under current regulations, appropriate personal protective equipment (PPE) should be used during handling to minimize exposure risks. Additionally, proper storage conditions should be maintained to prevent degradation or contamination.

In conclusion, Methyl 4-(bromomethyl)-3-iodo-2-(trifluoromethoxy)pyridine-5-carboxylate (CAS No. 1804839-72-2) is a versatile compound with significant potential across multiple scientific disciplines. Its unique structural features and chemical properties make it an invaluable tool for researchers working in areas such as drug discovery, materials science, and synthetic chemistry. As ongoing research continues to uncover new applications and optimize synthetic methods, this compound is poised to play an increasingly important role in advancing scientific knowledge and technological innovation.